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Condition
Designated/Treated

Orphan Designation
Date

Marketing Approval
Date

Approved Patient
Population

| Progressive Familial Intrahepatic Cholestasis (PFIC) [1] | September 4, 2013 [1] | March 13, 2024: For

patients 5 years and older [1] [2]. July 24, 2024: Expanded to patients 12 months and older [1] [3]. | 12

months and older [3] | | Alagille Syndrome (ALGS) | Information not specified in search results |

September 29, 2021: For patients 1 year and older [3]. September 2021 approval noted: Label for patients

3 months and older [4] [3]. | 3 months and older [3] |

Mechanism of Action and Clinical Evidence

Maralixibat's efficacy is rooted in its targeted mechanism of action and supported by key clinical trials.

Mechanism of Action: The active substance in Livmarli, maralixibat chloride, is an apical sodium-
dependent bile acid transporter (ASBT) inhibitor, also known as an ileal bile acid transporter
(IBAT) inhibitor [5]. It works in the final section of the small intestine (ileum) to block the recycling of

bile acids back to the liver. This process reduces the overall burden of bile acids in the body,
alleviating the intense itching (pruritus) associated with these cholestatic liver diseases [5]. The

diagram below illustrates this process.
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Clinical Trial Evidence: The approvals for ALGS and PFIC were based on robust phase 3 clinical
studies.

ALGS (ICONIC Study): This study involved children with ALGS aged from 1 to 18 years. After
18 weeks of treatment, patients showed statistically significant reductions in pruritus (itching)

and serum bile acid levels. These improvements were maintained in long-term follow-up studies
for up to 4 years [5] [3].

PFIC (MARCH Study): This was the largest randomized trial in PFIC, enrolling 93 children with
various genetic subtypes (PFIC1, PFIC2, etc.). After 26 weeks, patients receiving maralixibat

showed statistically significant improvements in pruritus, serum bile acids, bilirubin, and growth
compared to those receiving a placebo [2] [3].
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Regulatory Status and Developments

Maralixibat has a well-defined regulatory status across major regions, with recent developments expanding

its availability.

Region / Aspect Status Summary

United States
(FDA)

Approved for cholestatic pruritus in ALGS (3 months+) and PFIC (12 months+).
Available as an oral solution and a tablet formulation (approved April 2025) [3].

European Union
(EMA)

Approved for cholestatic pruritus in ALGS (2 months+) and PFIC (3 months+) [5].

Exclusivity Orphan drug exclusivity in the U.S. for the PFIC indication protects it from
competition until at least March 2031 [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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